Cas no 1000801-77-3 (1-methoxy-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1-methoxy-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 1000801-77-3
• MF: C₁₃H₂₃BN₂O₄
• MW: 282.143723726273
• CID: 2120690
• PubChem ID: 57416228
• Update Time: 2025-04-21

1-methoxy-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-2-ol
• 1-methoxy-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-5-yl]propan-2-ol
• DTXSID40725907
• 1000801-77-3
• 1-Methoxy-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-5-yl)propan-2-ol

• Inchi： 1S/C13H23BN2O4/c1-12(2)13(3,4)20-14(19-12)10-7-15-16-11(10)6-9(17)8-18-5/h7,9,17H,6,8H2,1-5H3,(H,15,16)
• InChI Key： FCOVCVHGQCYMMP-UHFFFAOYSA-N
• SMILES： O1B(C2C=NNC=2CC(COC)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 282.175087g/mol
• Monoisotopic Mass: 282.175087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.15g/mol
• Topological Polar Surface Area: 76.6Ų